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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095

Essential Safety and Handling Guide for
Phenylbutazone-13C12

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Phenylbutazone-13C12. The
following procedural guidance is designed to ensure the safe handling of this potent compound
from receipt to disposal.

1. Hazard Identification and Occupational Exposure Band

Phenylbutazone-13C12 is a stable isotope-labeled form of Phenylbutazone, a non-steroidal
anti-inflammatory drug (NSAID). While not radioactive, it is a potent compound and should be
handled with care. The primary hazards associated with Phenylbutazone include:

Toxic if swallowed[1][2]

Harmful in contact with skin or if inhaled[1]

Causes skin and serious eye irritation[1]

May cause respiratory irritation[1][3]

Based on available safety data for Phenylbutazone formulations, it is classified under
Occupational Exposure Band (OEB) 3.[4] This corresponds to a substance with a moderate to
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high level of potency and requires specific handling procedures to minimize exposure.

Parameter Value Reference

Occupational Exposure Band

[4]

(OEB)
Time-Weighted Average (TWA) 30 pg/m3 [4]
Wipe Limit 300 p g/100 cm? [4]

2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Phenylbutazone-13C12 to prevent skin, eye,
and respiratory exposure.

o Respiratory Protection: A respirator is not typically required for routine use under adequate
ventilation.[2] However, for tasks with a higher risk of aerosol or dust generation, or if
ventilation is inadequate, a respirator with a particulate filter is recommended.[4][5]

o Eye and Face Protection: Wear safety glasses with side shields or goggles.[6] A face shield
may be necessary for operations with a high splash potential.

o Skin and Body Protection:

o Gloves: Chemical-resistant gloves are required.[4] The breakthrough time of the glove
material should be considered. It is recommended to change gloves frequently.[4]

o Lab Coat/Gown: A lab coat or gown should be worn to protect street clothing.

o Protective Clothing: For larger scale operations or where significant exposure is possible,
impervious protective clothing such as aprons or boots may be necessary.[5]

e Hand Washing: Wash hands thoroughly after handling the compound, before breaks, and at
the end of the workday.[4]

3. Operational Plan: Step-by-Step Handling Procedures
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A systematic approach to handling Phenylbutazone-13C12 is crucial for safety. The following

workflow outlines the key steps from receiving the compound to its final disposal.

Safe Handling Workflow for Phenylbutazone-13C12

Receiving

1. Receiving and Inspection
- Inspect package for damage.
- Verify label information.

Secure Transfer

Stofage
\ 4

2. Storage
- Store in a cool, dry, well-ventilated area.
- Keep container tightly closed.
- Store locked up.

Controlled Access

Handling (in a contfolled environment)
Y

3. Weighing and Preparation
- Use a ventilated enclosure (fume hood).
- Wear full PPE.
- Handle as a potent compound.

Prepared Material

Use in Experiments
Y
4. Experimental Use

- Follow established laboratory protocols.
- Minimize aerosol and dust generation.

Post-Experiment

Decontamination
\4
5. Decontamination

- Clean work surfaces thoroughly.
- Decontaminate equipment.

Contaminated Materials

Waste Disposal
\
6. Waste Disposal

- Collect all waste in labeled, sealed containers.
- Dispose of as hazardous chemical waste.
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Caption: Workflow for the safe handling of Phenylbutazone-13C12.
3.1. Receiving and Inspection
e Upon receipt, visually inspect the package for any signs of damage or leakage.

 Verify that the container is properly labeled with the compound name, lot number, and any
hazard warnings.

o Wear appropriate PPE (gloves and lab coat) when handling the package.
3.2. Storage

o Store Phenylbutazone-13C12 in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[6]

e The storage area should be secure and accessible only to authorized personnel.[2]
o Keep the container tightly closed to prevent contamination and exposure.[6]
3.3. Weighing and Aliquoting

 All handling of the solid compound, especially weighing and aliquoting, must be performed in
a ventilated enclosure such as a chemical fume hood to minimize inhalation exposure.[6]

e Full PPE, as described in Section 2, is mandatory during these operations.

» Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them after use.
3.4. Experimental Use

» Follow established and approved laboratory protocols for the specific experiment.

o Take measures to minimize the generation of dusts or aerosols.

o Ensure that all personnel in the vicinity are aware of the hazards of the compound being
used.
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4. Disposal Plan

Proper disposal of Phenylbutazone-13C12 and any contaminated materials is critical to
prevent environmental contamination and accidental exposure.

e \Waste Collection:

o All solid waste contaminated with Phenylbutazone-13C12 (e.g., gloves, weigh boats,
paper towels) should be collected in a dedicated, clearly labeled, and sealed hazardous
waste container.

o Liquid waste containing the compound should be collected in a separate, labeled, and
sealed hazardous waste container.

e Disposal Procedure:

o Dispose of all waste containing Phenylbutazone-13C12 through an approved hazardous
waste disposal facility.[4][7]

o Follow all local, state, and federal regulations for the disposal of toxic chemical waste.[2]
o Do not dispose of this compound down the drain or in the regular trash.

By adhering to these safety and handling guidelines, researchers can minimize the risks
associated with Phenylbutazone-13C12 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Phenylbutazone-13C12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057095#personal-protective-equipment-for-
handling-phenylbutazone-13c12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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